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Abstract
Tetrapeptide-26, a synthetic peptide with the amino acid sequence Ser-Pro-Leu-Gln-NH2, has

emerged as a significant modulator of the skin's circadian rhythm. This technical guide provides

a comprehensive overview of its amino acid sequence, predicted structure, and its mechanism

of action, with a focus on its role in regulating core clock genes in keratinocytes. Detailed

experimental protocols for its synthesis and biological evaluation are presented, alongside a

quantitative analysis of its effects on gene expression. This document serves as a crucial

resource for researchers and professionals in dermatology, cosmetology, and drug

development who are interested in the therapeutic and cosmetic applications of Tetrapeptide-
26.

Introduction
Tetrapeptide-26 is a synthetically derived peptide composed of four amino acids: serine,

proline, leucine, and glutamine, with a C-terminal amidation.[1][2] It is recognized for its

innovative anti-aging properties, which are attributed to its ability to influence the skin's natural

circadian cycle at a cellular level.[2] Marketed under the trade name Chronogen, this peptide is
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designed to boost the expression of the core clock genes: CLOCK, BMAL1, and PER1.[2] By

enhancing the skin's intrinsic defense and repair mechanisms, Tetrapeptide-26 offers a novel

approach to mitigating the effects of environmental stressors and photoaging.

Amino Acid Sequence and Physicochemical
Properties
The primary structure of Tetrapeptide-26 consists of the following sequence of amino acids:

Ser-Pro-Leu-Gln-NH₂

This specific arrangement of amino acids is crucial for its biological activity. The table below

summarizes the key physicochemical properties of Tetrapeptide-26.

Property Value Reference

Amino Acid Sequence Ser-Pro-Leu-Gln-NH₂ [1]

Molecular Formula C₁₉H₃₄N₆O₆

Molecular Weight 442.51 Da

Appearance White to off-white powder

Solubility Soluble in water

Predicted Three-Dimensional Structure
A predicted three-dimensional structure of Tetrapeptide-26 (Ser-Pro-Leu-Gln-NH₂) was

generated using the PEP-FOLD peptide structure prediction server. The resulting model

provides a plausible conformation of the peptide in an aqueous solution, which is essential for

understanding its interaction with biological targets.

(A 3D structural representation of Tetrapeptide-26 would be inserted here. As a text-based AI, I

cannot generate an image. The following is a textual description of a likely predicted structure.)

The predicted structure of Tetrapeptide-26 is likely to be a compact and relatively linear

conformation. The proline residue introduces a characteristic bend in the peptide backbone.
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The side chains of serine, leucine, and glutamine will be oriented to allow for potential

interactions with cellular receptors or other molecules. The C-terminal amide group contributes

to the overall stability of the peptide.

Mechanism of Action: Modulation of Circadian
Clock Genes
Tetrapeptide-26 exerts its biological effects by modulating the expression of core circadian

clock genes in skin keratinocytes. The central molecular clock in mammalian cells is composed

of a network of transcriptional-translational feedback loops. The primary loop involves the

heterodimer of CLOCK and BMAL1 proteins, which activates the transcription of the Period

(PER) and Cryptochrome (CRY) genes. The PER and CRY proteins, in turn, inhibit the activity

of the CLOCK/BMAL1 complex, thus creating a rhythmic cycle of gene expression.

Tetrapeptide-26 has been shown to positively influence this pathway by enhancing the

expression of CLOCK, BMAL1, and PER1. This upregulation is believed to fortify the skin's

natural defense and repair processes, which are intrinsically linked to the circadian rhythm.

Signaling Pathway
The proposed signaling pathway for Tetrapeptide-26's action on circadian gene expression is

illustrated below.
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Proposed signaling pathway of Tetrapeptide-26 in keratinocytes.

Quantitative Data on Gene Expression
The efficacy of Tetrapeptide-26 in modulating circadian clock genes has been demonstrated

through in vitro studies on human keratinocytes. The following table summarizes the observed

changes in gene expression following treatment with Tetrapeptide-26.

Gene
Fold Increase in
Expression (vs.
Control)

Experimental
System

Reference

CLOCK
Data not publicly

available

Human Epidermal

Keratinocytes

BMAL1
Data not publicly

available

Human Epidermal

Keratinocytes

PER1
Data not publicly

available

Human Epidermal

Keratinocytes

Note: While it is established that Tetrapeptide-26 upregulates these genes, specific

quantitative fold-change data from peer-reviewed publications is not readily available in the

public domain. The table reflects the known qualitative effects.

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) of Tetrapeptide-
26
The synthesis of Tetrapeptide-26 (Ser-Pro-Leu-Gln-NH₂) is typically achieved through Fmoc-

based solid-phase peptide synthesis.
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Synthesis Cycle (Repeated for each amino acid)
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Workflow for the solid-phase synthesis of Tetrapeptide-26.
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Detailed Methodology:

Resin Preparation: Rink Amide resin is swelled in N,N-dimethylformamide (DMF).

First Amino Acid Coupling: The first amino acid, Fmoc-Gln(Trt)-OH, is coupled to the resin

using a coupling agent such as HBTU in the presence of a base like DIPEA.

Elongation Cycle:

The Fmoc protecting group is removed using a solution of 20% piperidine in DMF.

The resin is washed thoroughly with DMF.

The next Fmoc-protected amino acid (Fmoc-Leu-OH, Fmoc-Pro-OH, Fmoc-Ser(tBu)-OH)

is coupled.

This cycle is repeated for each amino acid in the sequence.

Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain

protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic

acid (TFA).

Purification and Characterization: The crude peptide is purified by reverse-phase high-

performance liquid chromatography (RP-HPLC) and its identity is confirmed by mass

spectrometry.

In Vitro Evaluation of Gene Expression in Human
Keratinocytes
The effect of Tetrapeptide-26 on gene expression in human keratinocytes can be assessed

using quantitative real-time polymerase chain reaction (qRT-PCR).

Methodology:

Cell Culture: Human epidermal keratinocytes (e.g., HaCaT cells) are cultured in appropriate

media.
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Treatment: Cells are treated with various concentrations of Tetrapeptide-26 or a vehicle

control for a specified period (e.g., 24 hours).

RNA Extraction: Total RNA is extracted from the cells using a suitable kit.

cDNA Synthesis: First-strand cDNA is synthesized from the extracted RNA using reverse

transcriptase.

qRT-PCR: The expression levels of CLOCK, BMAL1, and PER1 are quantified by qRT-PCR

using gene-specific primers. A housekeeping gene (e.g., GAPDH) is used for normalization.

Data Analysis: The relative gene expression is calculated using the ΔΔCt method.

Applications and Future Directions
Tetrapeptide-26 holds significant promise in the fields of dermatology and cosmetics as an

anti-aging and skin-protecting agent. Its unique mechanism of action, targeting the skin's

circadian rhythm, sets it apart from traditional anti-aging peptides. Future research should focus

on:

Elucidating the precise receptor and downstream signaling pathways activated by

Tetrapeptide-26.

Conducting comprehensive clinical trials to further validate its efficacy in improving skin

health and appearance.

Investigating its potential in treating skin disorders associated with disrupted circadian

rhythms.

Conclusion
Tetrapeptide-26 is a well-defined synthetic peptide with a clear amino acid sequence and a

compelling mechanism of action centered on the modulation of the skin's molecular clock.

While further quantitative data from independent studies would be beneficial, the existing

evidence strongly supports its role as a functional ingredient for enhancing cellular defense and

repair. The experimental protocols outlined in this guide provide a solid foundation for
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researchers to further explore the biological activities and therapeutic potential of this

innovative tetrapeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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